Cas no 70351-86-9 (2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene)
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene is a discotic liquid crystal with a rigid triphenylene core functionalized by six hexyloxy side chains. This structure promotes self-assembly into ordered columnar mesophases, making it valuable for organic electronic applications such as charge transport materials in photovoltaic devices and organic field-effect transistors (OFETs). Its extended π-conjugation and alkyl chain substitution enhance solubility in organic solvents while maintaining thermal stability. The compound exhibits high hole mobility due to efficient intermolecular π-π stacking, advantageous for optoelectronic performance. Its tunable mesomorphic behavior and processability make it a promising candidate for advanced materials research in supramolecular chemistry and molecular electronics.
70351-86-9 structure
Product Name:2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
CAS No:70351-86-9
MF:C54H84O6
MW:829.241177558899
MDL:MFCD16250223
CID:547392
PubChem ID:253660351
Update Time:2025-06-10
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Chemical and Physical Properties
Names and Identifiers
-
- Triphenylene, 2,3,6,7,10,11-hexakis(hexyloxy)-
- 2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
- 2,3,6,7,10,11-HEXAKIS[HEXYLOXY]TRIPHENYLENE
- LS40835
- 2,3,6,7,10,11-hexakis[hexyloxy] triphenylene
- MFCD16250223
- AS-66987
- AKOS037646155
- H1449
- DTXSID90449060
- 70351-86-9
- 2,3,6,7,10,11-hexahexoxytriphenylene
- SCHEMBL6743869
- T72853
- DB-202430
-
- MDL: MFCD16250223
- Inchi: 1S/C54H84O6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
- InChI Key: SQYCPYUKCAKHRN-UHFFFAOYSA-N
- SMILES: O(CCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCC)OCCCCCC)OCCCCCC)OCCCCCC)OCCCCCC
Computed Properties
- Exact Mass: 828.62712
- Monoisotopic Mass: 828.62679039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 60
- Rotatable Bond Count: 36
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- XLogP3: 18.7
Experimental Properties
- Color/Form: No data available
- Density: 1.0±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 842.8±60.0 °C at 760 mmHg
- Flash Point: 274.9±32.8 °C
- PSA: 55.38
- λmax: 278(CH2Cl2)(lit.)
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H252205-50mg |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | 50mg |
$ 190.00 | 2022-06-04 | ||
| TRC | H252205-100mg |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | 100mg |
$ 310.00 | 2022-06-04 | ||
| TRC | H252205-250mg |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | 250mg |
$ 620.00 | 2022-06-04 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H1449-200MG |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | >98.0%(HPLC) | 200mg |
¥790.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H1449-1g |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | 98.0%(LC) | 1g |
¥2990.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H1449-200mg |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | 98.0%(LC) | 200mg |
¥790.0 | 2022-05-30 | |
| eNovation Chemicals LLC | D754453-200mg |
Triphenylene, 2,3,6,7,10,11-hexakis(hexyloxy)- |
70351-86-9 | 98.0% | 200mg |
$205 | 2023-05-09 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H1449-1G |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | >98.0%(HPLC) | 1g |
¥2990.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H862664-50mg |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | ≥98% | 50mg |
¥426.00 | 2022-01-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1239014-200mg |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene |
70351-86-9 | 98% | 200mg |
¥967.00 | 2024-05-02 |
2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
70351-86-9 (2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene) Related Products
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- 921938-35-4(2,6,10-Triphenylenetriol, 3,7,11-tris(undecyloxy)-)
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- 921938-32-1(Triphenylene, 2,6,10-trimethoxy-3,7,11-tris(undecyloxy)-)
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- 102737-76-8(3,6,10,11-Tetrakis(pentyloxy)triphenylene-2,7-diol)
- 74109-52-7(Triphenylene, 2,3,6,7,10,11-hexakis(undecyloxy)-)
- 921938-33-2(2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-)
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